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Compound of Interest

Compound Name: Aldose reductase-IN-4

Cat. No.: B12402597

This document provides immediate safety, handling, and disposal protocols for Aldose
reductase-IN-4, a potent inhibitor of aldose reductase. The information is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices and mitigate potential hazards.

Compound Identification and Properties

A summary of the known physical and chemical properties of Aldose reductase-IN-4 is
provided below. As the toxicological properties of this compound have not been thoroughly
investigated, it should be handled with care, assuming it is potentially hazardous.
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Property

Value

IUPAC Name

1-[(4-fluoro-2-hydroxyphenyl)sulfonyl]-1H-indole

Molecular Formula

C14H10FNOsS

Molecular Weight 291.3 g/mol [1][2]
CAS Number 2446136-17-8[1][2]
Appearance Solid (presumed)
Solubility Soluble in DMSQI[3]
Store at room temperature in the continental
Storage US; may vary elsewhere. Refer to the Certificate

of Analysis for specific storage conditions.[1][4]

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling Aldose reductase-IN-4 to ensure

appropriate PPE is selected. The following table outlines the minimum recommended PPE.

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-146661/Aldose-reductase-IN-4-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/aldose-reductase-in-4.html?locale=ko-KR
https://file.medchemexpress.com/batch_PDF/HY-146661/Aldose-reductase-IN-4-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/aldose-reductase-in-4.html?locale=ko-KR
https://immunomart.com/product/aldose-reductase-in-4/
https://file.medchemexpress.com/batch_PDF/HY-146661/Aldose-reductase-IN-4-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/aldose-reductase-in-4.html
https://www.benchchem.com/product/b12402597?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

PPE Category Specification Rationale

Disposable nitrile gloves ) )
) o o To prevent skin contact with
Hand Protection (minimum 4 mil thickness).
) ) the compound.[5]
Consider double gloving.[5][6]

Safety glasses with side
i ) ) To protect eyes from splashes
Eye Protection shields or chemical splash

and airborne particles.
goggles.[6][7]

Alab coat is required in all wet

laboratories.[8] Flame- ) ]
] ] To protect skin and clothing
Body Protection retardant lab coat is o
. from contamination.
recommended if flammable

solvents are used.

Not generally required for
handling small quantities in a
well-ventilated area or ) )
) ] ) To prevent inhalation of dust or
Respiratory Protection chemical fume hood. If
aerosols.
aerosols may be generated,
use a NIOSH-approved

respirator.

To protect feet from spills and
Footwear Closed-toe shoes.[6][7] ) )
falling objects.

Handling and Operational Procedures

Adherence to standard laboratory safety protocols is crucial when working with Aldose
reductase-IN-4.

3.1. Engineering Controls

o Ventilation: Handle the compound in a well-ventilated laboratory. For procedures that may
generate dust or aerosols, use a chemical fume hood.[9]

3.2. Safe Handling Practices
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e Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[10]

e Avoid Inhalation and Ingestion: Do not breathe dust or vapor. Do not eat, drink, or smoke in
the laboratory.[9][10]

e Weighing: If weighing the solid compound, do so in a fume hood or a ventilated balance
enclosure.

e Solution Preparation: When preparing solutions, add the solid to the solvent slowly. Ensure
the container is appropriately labeled with the compound name, concentration, solvent, and
date.

o Transfers: Use appropriate tools (e.g., spatulas, pipettes) for transfers to minimize the
creation of dust or aerosols.

3.3. First Aid Measures

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek medical attention.

¢ Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Disposal Plan

Proper disposal of Aldose reductase-IN-4 and contaminated materials is essential to prevent
environmental contamination and ensure safety.
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Waste Type Disposal Procedure

Dispose of as hazardous chemical waste in
Unused Compound accordance with local, state, and federal
regulations. Do not discard down the drain.

Place in a designated, sealed, and labeled

Contaminated Labware (e.qg., vials, pipette tips) )
hazardous waste container.

Dispose of in a designated hazardous waste
Contaminated PPE (e.g., gloves, lab coats) container. Do not launder contaminated lab

coats with personal clothing.

Collect in a labeled hazardous waste container

Solutions _
for chemical waste.

Experimental Workflow

The following diagram outlines the standard workflow for handling Aldose reductase-IN-4 in a

laboratory setting, from preparation to disposal.

Workflow for Handling Aldose reductase-IN-4

Cleanup & Disposal

Dispose Liquid Waste

Preparation Experimentation

Remove PPE Wash Hands

Prepare Solution Decontaminate Surfaces

Set Up in Fume Hood Weigh Compound Conduct Experiment

[ Don Appropriate PPE

Dispose Solid Waste

Click to download full resolution via product page

Safe handling workflow for Aldose reductase-IN-4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b12402597?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

